Cas no 105522-86-9 (2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]-)

• Product Name: 2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]-
• CAS No: 105522-86-9
• MF: C₁₆H₁₅NO₅S
• MW: 333.359003305435
• CID: 154515
• PubChem ID: 3064739
• Update Time: 2025-04-19

2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,4-carboxy-3-methyl-5-[(2-phenylacetyl)amino]-
• 5-(carboxymethyl)-4-methyl-2-[(2-phenylacetyl)amino]thiophene-3-carboxylic acid
• 2-Phenylacetylamino-3-carboxy-4-methyl-5-thiophenacetic acid
• 2-Phenylacetylamino-3-carboxy-4-methyl-5-thiopheneacetic acid
• 2-Thiopheneacetic acid, 4-carboxy-3-methyl-5-((phenylacetyl)amino)-
• 2-Thiopheneacetic acid, 4-carboxy-3-methyl-5-(2-phenylacetamido)-
• 4-Carboxy-3-methyl-2-(2-phenylacetamido)-2-thiopheneacetic acid
• AC1MI8FY
• BRN 5610260
• LS-152883
• 105522-86-9
• DTXSID60147182

• Inchi： 1S/C16H15NO5S/c1-9-11(8-13(19)20)23-15(14(9)16(21)22)17-12(18)7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： WHOHZJNRRFBXRP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=C1CC(=O)O)NC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 333.06715
• Monoisotopic Mass: 333.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.456
• Boiling Point: 622.9°Cat760mmHg
• Flash Point: 330.5°C
• Refractive Index: 1.677
• PSA: 103.7
• LogP: 3.21250